Cas no 499-08-1 (3-Fluoro-5-nitrotoluene)

3-Fluoro-5-nitrotoluene Properties

Names and Identifiers

• 3-Fluoro-5-nitrotoluene
• 1-fluoro-3-methyl-5-nitrobenzene
• Toluene,3-fluoro-5-nitro- (6CI,8CI)
• Benzene, 1-fluoro-3-methyl-5-nitro-
• 3-Fluoro-5-Methylnitrobenzene
• PubChem1625
• KSC494A3N
• 3-fluoro-5-methyl-nitrobenzene
• 5-FLUORO-3-NITROTOLUENE
• WT251
• CL8833
• STL556229
• BBL102427
• 1-fluoranyl-3-methyl-5-nitro-benzene
• VZ26857
• LS10429
• AS02079
• CM13965
• FT-0601356
• AKOS005145651
• SY017739
• EN300-56010
• W-202884
• A7419
• AM20040570
• DTXSID30567752
• DS-0884
• MFCD06797943
• SCHEMBL3844920
• CS-W016256
• AC-9831
• IPMURRZVEWZEPP-UHFFFAOYSA-N
• 499-08-1
• A827890
• 5-Nitro-3-fluorotoluene
• DB-005298
• +Expand

• MDL： MFCD06797943
• InChIKey： IPMURRZVEWZEPP-UHFFFAOYSA-N
• Inchi： 1S/C7H6FNO2/c1-5-2-6(8)4-7(3-5)9(10)11/h2-4H,1H3
• SMILES： FC1C([H])=C(C([H])=C(C([H])([H])[H])C=1[H])[N+](=O)[O-]

Computed Properties

• Exact Mass: 155.03800
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 0
• Monoisotopic Mass: 155.03825660 g/mol
• Heavy Atom Count: 11
• Complexity: 157
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.2
• Topological Polar Surface Area: 45.8
• Molecular Weight: 155.13

Experimental Properties

• LogP: 2.56550
• PSA: 45.82000
• Refractive Index: 1.53
• Boiling Point: 229.975°C at 760 mmHg
• Melting Point: 41-44°C
• Flash Point: 92.886℃
• Density: 1.274

3-Fluoro-5-nitrotoluene Security Information

• Dangerous goods sign： Xi Xn
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store at room temperature
• Signal Word：Warning

3-Fluoro-5-nitrotoluene Customs Data

• HS CODE：2904909090
• Customs Data：

  China Customs Code:

  2904909090

  Overview:

  2904909090 Sulfonation of other hydrocarbons\nitrification\Nitrosative derivative(Whether halogenated or not). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS:2904909090 sulphonated, nitrated or nitrosated derivatives of hydrocarbons, whether or not halogenated VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%